Cas no 52506-32-8 (Propanedinitrile, [(4-ethenylphenyl)methylene]-)

Propanedinitrile, [(4-ethenylphenyl)methylene]- structure
52506-32-8 structure
Product Name:Propanedinitrile, [(4-ethenylphenyl)methylene]-
CAS No:52506-32-8
MF:C12H8N2
MW:180.205322265625
CID:359460
PubChem ID:21977170
Update Time:2025-04-19

Propanedinitrile, [(4-ethenylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(4-ethenylphenyl)methylene]-
    • 2-[(4-ethenylphenyl)methylidene]propanedinitrile
    • [(4-Ethenylphenyl)methylidene]propanedinitrile
    • DTXSID20621034
    • 52506-32-8
    • SASWVNNGUJRLDK-UHFFFAOYSA-N
    • 4-(2,2'-dicyanoethenyl)styrene
    • Inchi: 1S/C12H8N2/c1-2-10-3-5-11(6-4-10)7-12(8-13)9-14/h2-7H,1H2
    • InChI Key: SASWVNNGUJRLDK-UHFFFAOYSA-N
    • SMILES: N#C/C(/C#N)=C\C1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

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